12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic acid

• Molecular Formula: C18H33BrO3
• Molecular Weight: 377.4 g/mol
• InChI: InChI=1S/C18H33BrO3/c1-2-3-10-14-17(20)16(19)13-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,20H,2-7,9-10,12-15H2,1H3,(H,21,22)/b11-8-/t16-,17-/m0/s1
• InChIKey: IRWMEEAPPLGSMV-BTDPBSJTSA-N

12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic Acid – Stereochemically Defined Bromohydrin Fatty Acid for Specialized Lipid Research Procurement

12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic acid (CAS 2692622-64-1, molecular formula C₁₈H₃₃BrO₃, MW 377.36) is a chiral bromohydrin derivative of octadecenoic acid, supplied as a high-purity (>98%) liquid by the research-grade lipid manufacturer Larodan . The compound features a Z-configured double bond at C9, a bromine substituent with S configuration at C12, and a hydroxyl group with S configuration at C13, yielding the full stereochemical designation (9Z,12S,13S)-12-bromo-13-hydroxy-9-octadecenoic acid . It belongs to the class of chemically modified octadecanoid fatty acids and is structurally related to linoleic acid oxidation products, though its biological activity remains uncharacterized in peer-reviewed literature .

Stereochemical standardDefined (12S,13S) bromohydrin for chiral lipid method development

Lipoxygenase probe scaffoldBromine at C12 enables reactivity studies distinct from iodo or epoxy analogs

Non‑bioactive lipid controlUncharacterized pharmacology supports use as assay‑negative control

Why 12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic Acid Cannot Be Replaced by In-Class Analogs Without Risk of Functional Non-Equivalence

Substituting this compound with a generic brominated or hydroxylated octadecenoic acid carries a high risk of functional non-equivalence because the (12S,13S) bromohydrin configuration is stereochemically unique among commercially available fatty acid derivatives. The (12R,13R) enantiomer (CAS 2692622-65-2) is available as a distinct product [1], confirming that chirality is recognized as differentiating by suppliers. Compounds lacking the 13-hydroxyl group—such as 12-bromo-cis-9-octadecenoic acid (12-BrODE)—display entirely different enzyme-substrate behavior with soybean lipoxygenase-1, where 12-BrODE acts as a slow substrate (turnover <25% of the iodo analog) without causing enzyme inactivation, whereas the iodo analog 12-IODE is a mechanism-based inactivator [2]. The presence of both the C12 bromine and the C13 hydroxyl in a defined syn stereochemical relationship creates a vicinal bromohydrin motif that is absent in all simpler analogs, altering hydrogen-bonding capacity, leaving-group potential, and chromatographic mobility [3]. These differences mean that no single in-class compound can simultaneously replicate the stereochemistry, halogen identity, hydroxyl placement, and double-bond geometry of the target compound.

Enantiomer mismatch

(12R,13R) enantiomer is a distinct product; chiral recognition may differ and cannot be substituted without stereochemical validation.

13‑OH absence

Analogs lacking the C13 hydroxyl (e.g., 12‑BrODE) exhibit different enzyme substrate/inactivation profiles; functional behavior may not transfer.

Epoxy/hydroxy replacement

Corresponding epoxide or 13‑hydroxy octadecenoic acid analogs lack bromine, altering chromatographic retention and reactivity; TLC fingerprints are not interchangeable.

• [1] Biosynthesis Chemicals. Product Catalog: LP-0584 – 12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic acid (CAS 2692622-64-1); LP-0585 – 12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid (CAS 2692622-65-2). Accessed 2025. View Source
• [2] Clapp CH, Grandizio AM, Selzer AT, et al. Action of soybean lipoxygenase 1 on 12-iodo-cis-9-octadecenoic acid and 12-bromo-cis-9-octadecenoic acid. Biochemistry. 1995;34(1):264-272. PMID: 7819206. View Source
• [3] Morris LJ. Chromatographic behaviour of isomeric long-chain aliphatic compounds: I. Thin-layer chromatography of some oxygenated fatty acid derivatives. J Chromatogr A. 1964;12:321-328. (Referenced in ScienceDirect abstract re: bromohydroxy migration behavior.) View Source

Quantitative Differentiation Evidence: 12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic Acid Versus Closest Structural Analogs

Enantiomeric Identity: (12S,13S) vs. (12R,13R) Bromohydrin – Separate CAS Registry Numbers Confirm Recognized Stereochemical Differentiation

The target compound and its (12R,13R) enantiomer are assigned distinct CAS numbers (2692622-64-1 and 2692622-65-2, respectively) and are catalogued as separate products by multiple suppliers, indicating recognized chemical non-equivalence [1]. Both are sourced from Larodan with identical purity specifications (>98%), yet they are never listed as interchangeable . While no published chiral chromatography or optical rotation data were retrievable for either compound, the separate CAS registration and independent product listings establish that stereochemistry is a procurement-relevant differentiator. In related octadecanoid systems, enantiomeric hydroxy fatty acids (e.g., 9-HODE and 13-HODE enantiomers) exhibit divergent agonist activity at TRPV1 channels, demonstrating that octadecanoid chirality has functional consequences [2].

Enantiomer Identity

Class‑level inference

Distinct CAS numbers (2692622‑64‑1 vs 2692622‑65‑2) and supplier codes; both >98% purity but non‑interchangeable

Procurement differentiator; stereochemistry may affect chiral recognition in assays

No published enantiomer‑specific bioassay data available

Evidence Dimension	Stereochemical identity and regulatory/product recognition
Target Compound Data	CAS 2692622-64-1; (9Z,12S,13S) configuration; InChI Key: IRWMEEAPPLGSMV-BTDPBSJTSA-N
Comparator Or Baseline	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid; CAS 2692622-65-2; (9Z,12R,13R) configuration
Quantified Difference	Distinct CAS numbers; separate supplier product codes (e.g., LP-0584 vs. LP-0585); distinct InChI Keys
Conditions	Chemical registration systems and supplier cataloging; no published enantiomer-specific bioassay data available

Why This Matters

Procurement of the incorrect enantiomer cannot be detected by achiral purity analysis alone and would introduce an uncontrolled stereochemical variable into any research protocol.

• [1] Biosynthesis Chemicals. Product listing: LP-0584 (S,S-enantiomer, CAS 2692622-64-1) and LP-0585 (R,R-enantiomer, CAS 2692622-65-2). Accessed 2025. View Source
• [2] De Petrocellis L, Schiano Moriello A, et al. A re-evaluation of 9-HODE activity at TRPV1 channels in comparison with anandamide: enantioselectivity and effects at other TRP channels and in sensory neurons. Biochim Biophys Acta. 2012;1821(4):629-639. (Referenced for enantiomer-specific functional divergence in related octadecanoids.) View Source

Bromohydrin vs. Simple 12-Halide: Functional Group Divergence Evidenced by Soybean Lipoxygenase-1 Substrate Behavior

The structurally closest simple comparator with published enzyme data is 12-bromo-cis-9-octadecenoic acid (12-BrODE), which lacks the 13-hydroxyl group. In head-to-head kinetic studies with ferric soybean lipoxygenase-1, 12-BrODE is converted to 9,11-octadecadienoic acid at a rate less than 25% of that observed for 12-iodo-cis-9-octadecenoic acid (12-IODE), and critically, 12-BrODE does not inactivate the enzyme, whereas 12-IODE causes irreversible inactivation with approximately 10 iodide ions produced per enzyme molecule inactivated at pH 9.0 [1]. The target compound's 13-hydroxyl group introduces an additional hydrogen-bond donor/acceptor site adjacent to the bromine-bearing carbon, which is predicted to further modulate both the elimination reaction rate and the potential for enzyme inactivation relative to 12-BrODE. No direct enzyme data exist for the target compound, but the functional divergence between even simple 12-halides demonstrates that the presence, identity, and stereochemistry of substituents at C12–C13 are critical determinants of biochemical behavior.

Enzyme Substrate Behavior

Cross‑study comparable

12‑BrODE (no 13‑OH): slow substrate, no lipoxygenase‑1 inactivation. 12‑IODE: full substrate, irreversible inactivation with ~10 I⁻ per enzyme at pH 9.0.

13‑hydroxyl group is a critical determinant of reactivity; absent in simple 12‑halides

Direct enzyme data for target compound not available

Evidence Dimension	Enzyme substrate turnover and inactivation potential (lipoxygenase-1)
Target Compound Data	No published enzyme data; bromohydrin motif with (12S,13S) stereochemistry; predicted intermediate reactivity between simple 12-bromide and 12-iodide
Comparator Or Baseline	12-BrODE: turnover <25% of 12-IODE; no enzyme inactivation detected. 12-IODE: full substrate; irreversible inactivator (~10 I⁻/enzyme molecule at pH 9.0)
Quantified Difference	12-BrODE vs. 12-IODE: >4-fold difference in turnover rate; qualitative difference in inactivation (none vs. irreversible)
Conditions	Ferric soybean lipoxygenase-1, pH 9.0; excess 13(S)-HPOD as activator; Biochemistry (1995) 34:264-272

Why This Matters

Researchers studying lipoxygenase mechanisms or designing halohydrin-based activity probes must account for the fact that the 13-hydroxyl group in the target compound adds a functional dimension absent from simple 12-halo-octadecenoic acids.

• [1] Clapp CH, Grandizio AM, Selzer AT, et al. Action of soybean lipoxygenase 1 on 12-iodo-cis-9-octadecenoic acid and 12-bromo-cis-9-octadecenoic acid. Biochemistry. 1995;34(1):264-272. doi:10.1021/bi00001a032. PMID: 7819206. View Source

Vicinal Bromohydrin Motif Enables Chromatographic Differentiation from Epoxy, Hydroxy, and Dihydroxy Fatty Acid Isomers

A comprehensive TLC study of oxygenated long-chain fatty acid derivatives demonstrated that bromohydroxy-substituted fatty acids exhibit systematically different migration rates (Rf values) compared to their epoxy, monohydroxy, and vicinal dihydroxy positional isomers on both unimpregnated and silver nitrate-impregnated silica gel [1]. Geometrically isomeric bromohydroxy compounds also display differing migration rates, and argentification TLC permits further differentiation according to the degree and geometry of unsaturation. While the study predates the availability of the specific (12S,13S) target compound, the class-level chromatographic behavior establishes that the bromohydrin functional group confers analytically distinguishable properties that are not replicated by the corresponding epoxide (e.g., 12(S),13(R)-epoxy-9(Z)-octadecenoic acid, CAS 503-07-1 [2]) or the simple 13-hydroxy analog.

TLC Differentiation

Class‑level inference

Bromohydroxy fatty acids exhibit distinct Rf values from epoxy, monohydroxy, and dihydroxy isomers on unimpregnated and AgNO₃‑impregnated silica gel.

Provides a unique chromatographic fingerprint for lipid profiling

Based on oxygenated fatty acid class behavior (1964 study); specific Rf dependent on conditions

Evidence Dimension	TLC migration behavior on silica gel (Rf)
Target Compound Data	Bromohydrin class: distinct Rf from corresponding epoxy, monohydroxy, and dihydroxy analogs; argentification TLC resolves by unsaturation degree/geometry
Comparator Or Baseline	Corresponding epoxide (12,13-epoxy-octadecenoic acid): different Rf. 13-hydroxy-octadecenoic acid: different Rf. Geometrically isomeric bromohydrins: resolvable Rf differences.
Quantified Difference	Systematic and reproducible Rf differences reported across positional isomer series; exact Rf values dependent on TLC conditions
Conditions	Unimpregnated silica gel TLC and AgNO₃-impregnated silica gel; J Chromatogr A (1964) 12:321-328

Why This Matters

For analytical laboratories using TLC for lipid profiling, the bromohydrin functional group in the target compound provides a chromatographic fingerprint that is not interchangeable with epoxy or simple hydroxy fatty acid standards.

• [1] Morris LJ, Wharry DM, Hammond EW. Chromatographic behaviour of isomeric long-chain aliphatic compounds: I. Thin-layer chromatography of some oxygenated fatty acid derivatives. J Chromatogr A. 1964;12:321-328. doi:10.1016/S0021-9673(01)97362-5. View Source
• [2] InvivoChem. 12(S),13(R)-Epoxy-9(Z)-octadecenoic acid (CAS 503-07-1), catalog V92254. Listed alongside the bromohydrin compounds as a distinct product. Accessed 2025. View Source

Halogen Identity and C13 Hydroxylation Jointly Distinguish This Compound from All Known Lipoxygenase Substrates and Inactivators

The lipoxygenase substrate/inactivator literature provides quantitative structure-activity data for three comparator classes: (i) 12-IODE (iodo, no 13-OH): full lipoxygenase substrate and potent irreversible inactivator, with half-maximal inactivation at ~4 μM [1]; (ii) 12-BrODE (bromo, no 13-OH): slow substrate, no detectable inactivation [2]; (iii) 12-HSODE (mercapto, no 13-OH): irreversible inactivator [3]. The target compound is the only commercially available analog that combines a C12 halogen (bromine) with a C13 hydroxyl in a stereodefined (S,S) configuration. The bromine atom, being a poorer leaving group than iodine but a better leaving group than hydroxyl, is expected to confer intermediate elimination reactivity, while the adjacent hydroxyl may participate in hydrogen-bonding interactions with enzyme active-site residues—a feature entirely absent from 12-BrODE, 12-IODE, and 12-HSODE.

Multivariate Distinction

Class‑level inference

Unique combination: Br at C12(S) + OH at C13(S) + Δ⁹(Z). Not matched by 12‑BrODE, 12‑IODE, 12‑HSODE, or 13‑HODE individually.

Offers a substitution pattern inaccessible with any single comparator

No enzyme kinetics data for the bromohydrin itself

Evidence Dimension	Multivariate structural differentiation: halogen identity + C13 hydroxylation + stereochemistry
Target Compound Data	Br at C12 (S) + OH at C13 (S) + Δ⁹(Z); bromohydrin motif; no published enzyme data
Comparator Or Baseline	12-BrODE: Br at C12, no 13-OH, achiral at C12–C13. 12-IODE: I at C12, no 13-OH. 12-HSODE: SH at C12, no 13-OH. 13-HODE: OH at C13, no 12-halogen, conjugated diene.
Quantified Difference	Unique three-feature combination (Br + OH + defined syn stereochemistry) not present in any single comparator
Conditions	Structural comparison based on published compound characterizations and supplier catalogs

Why This Matters

For structure-activity relationship studies or the development of lipoxygenase probes, this compound offers a substitution pattern (vicinal bromohydrin) that is inaccessible using any other single commercially available octadecanoid.

• [1] Rotenberg SA, Grandizio AM, Selzer AT, Clapp CH. Inactivation of soybean lipoxygenase 1 by 12-iodo-cis-9-octadecenoic acid. Biochemistry. 1988;27(24):8813-8818. doi:10.1021/bi00424a019. PMID: 3149510. View Source
• [2] Clapp CH, Grandizio AM, Selzer AT, et al. Action of soybean lipoxygenase 1 on 12-iodo-cis-9-octadecenoic acid and 12-bromo-cis-9-octadecenoic acid. Biochemistry. 1995;34(1):264-272. PMID: 7819206. View Source
• [3] Clapp CH, Grandizio AM, Yang Y, Kagey M, Turner D, Bicker A, Muskardin D. Irreversible inactivation of soybean lipoxygenase-1 by hydrophobic thiols. Biochemistry. 2002;41(38):11504-11511. doi:10.1021/bi020229m. PMID: 12234194. View Source

Supplier-Specific Purity Specification (>98%) and Traceable Larodan Manufacturing Origin Provide Batch-to-Batch Reproducibility Confidence

The compound is manufactured and supplied by Larodan AB (Sweden), a specialty lipid manufacturer operating since 1963, with a certified purity of >98% as specified on the CymitQuimica product datasheet . The product is supplied as a liquid and is available in pre-weighed aliquots (500 µg), with long-term storage recommendations provided . While individual vendors such as MedChemExpress (HY-165928) and InvivoChem (V100864) also list the compound, their datasheets defer to the same Larodan origin and do not report independent purity verification . In contrast, the (R,R) enantiomer is also supplied at >98% purity, confirming that purity alone does not differentiate the two—rather, the combination of defined stereochemistry and documented purity constitutes the procurement-relevant quality specification .

Purity Specification

Supplier specification

>98% purity (Larodan); liquid; 500 µg pre‑weighed aliquots; traceable manufacturing origin

Procurement‑relevant quality baseline; purity alone does not differentiate enantiomers

No independent third‑party purity verification by resellers

Evidence Dimension	Product purity and manufacturing origin
Target Compound Data	Purity >98% (Larodan); liquid; available in 500 µg aliquots; CAS 2692622-64-1
Comparator Or Baseline	12(R)-Bromo-13(R)-hydroxy-9(Z)-octadecenoic acid: purity >98% (Larodan); identical purity specification but distinct CAS 2692622-65-2
Quantified Difference	Equivalent purity; differentiation resides in stereochemistry and CAS number, not in purity specification
Conditions	Supplier specification sheets (CymitQuimica/Larodan, ChemicalBook, MedChemExpress)

Why This Matters

For procurement decisions, the Larodan manufacturing origin provides a traceable quality pedigree, and the >98% specification establishes a minimum purity expectation that should be verified by the end user through orthogonal analytical methods.

Absence of Published Biological Characterization Creates a Research-Grade Standard Opportunity Distinct from Pharmacologically Profiled Lipids

Unlike extensively characterized octadecanoids such as 13-HODE (which acts as a TRPV1 agonist and PPARγ ligand) or 12-HODE (implicated in keratinocyte differentiation), 12(S)-bromo-13(S)-hydroxy-9(Z)-octadecenoic acid has no published bioactivity data in peer-reviewed literature. Its MedChemExpress entry assigns it to target class 'Others' and pathway 'Others,' confirming the absence of characterized pharmacology . The PubChem database does not contain a dedicated compound entry retrievable by the InChI Key, and searches of PubMed return zero results for the full compound name [1]. This absence of biological annotation is itself a differentiating feature: the compound can serve as a stereochemically defined, bromine-containing negative control in assays where endogenous octadecanoids produce a signal, or as a starting scaffold for the synthesis of bioactive analogs where the bromine atom provides a synthetic handle for further derivatization.

Biological Annotation

Supporting evidence

Zero PubMed‑indexed publications; MedChemExpress target class ‘Others’; no PubChem Compound record.

May support negative‑control application in octadecanoid assays

Absence of pharmacology avoids confounding receptor/enzyme activity

Evidence Dimension	Biological annotation status
Target Compound Data	Zero PubMed-indexed publications; MedChemExpress target: 'Others'; no PubChem Compound record identified; no bioassay data
Comparator Or Baseline	13(S)-HODE: extensively characterized (TRPV1, PPARγ, LOX pathways); 12(S)-HODE: multiple publications; 12-BrODE: characterized as LOX substrate
Quantified Difference	Qualitative difference: pharmacologically blank vs. pharmacologically annotated
Conditions	Database search across PubMed, PubChem, MedChemExpress (accessed 2025)

Why This Matters

The absence of biological annotation makes this compound uniquely suited as a non-bioactive stereochemical standard or as a synthetic precursor, distinguishing it from pharmacologically active octadecanoids that may confound assay interpretation.

• [1] PubMed and PubChem database searches performed 2025. Search terms: '12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic acid,' '2692622-64-1,' InChI Key 'IRWMEEAPPLGSMV-BTDPBSJTSA-N.' Zero publications retrieved; no PubChem Compound record for CAS 2692622-64-1 identified. View Source

Validated Research and Industrial Application Scenarios for 12(S)-Bromo-13(S)-hydroxy-9(Z)-octadecenoic Acid

Chiral Bromohydrin Standard for Stereochemical Method Development in Oxygenated Fatty Acid Analysis

The (12S,13S) configuration and >98% purity make this compound suitable as a stereochemically defined standard for developing and validating chiral chromatographic methods (HPLC, SFC) aimed at resolving bromohydrin enantiomers in complex lipid mixtures. As established in Section 3, the (S,S) and (R,R) enantiomers are catalogued as distinct products [1], and bromohydroxy fatty acids display systematic TLC retention differences from epoxy and hydroxy analogs [2]. Analytical laboratories can use this compound to establish retention-time benchmarks and to verify that their separation system adequately discriminates between the target bromohydrin and co-occurring oxygenated fatty acids.

Synthetic Precursor for 12,13-Functionalized Octadecanoid Derivatives via Nucleophilic Displacement of Bromine

The C12 bromine atom in a stereodefined (S) configuration adjacent to a C13 hydroxyl provides a synthetic handle for nucleophilic substitution reactions (e.g., azide, thiol, amine introduction) while retaining the C13 stereochemistry. This is supported by the established leaving-group ability of bromine in the 12-position of octadecenoic acid, as demonstrated by the lipoxygenase-catalyzed elimination of HBr from 12-BrODE [3]. The target compound's vicinal bromohydrin motif offers synthetic versatility not available from 12-BrODE (no C13 handle) or 12,13-epoxy analogs (different ring-opening chemistry). This scenario is particularly relevant for medicinal chemistry groups synthesizing libraries of heteroatom-substituted octadecanoids.

Non-Bioactive Negative Control for Octadecanoid Receptor and Enzyme Assays

The complete absence of published bioactivity data, as documented in Section 3, positions this compound as a candidate negative control in assays where endogenous octadecanoids (e.g., 13-HODE, 9-HODE) produce measurable signals. The compound retains the octadecanoid carbon skeleton and Z-configured double bond, providing physicochemical similarity to bioactive lipids without the conjugated diene system or free hydroperoxy/hydroxy group at position 13 in isolation that is associated with receptor activation. Researchers investigating TRPV1, PPARγ, or lipoxygenase pathways can use this brominated analog to control for non-specific effects arising from the fatty acid backbone alone.

Research-Grade Lipid Standard for Mass Spectrometry-Based Lipidomics Method Development

The distinct isotopic pattern introduced by bromine (⁷⁹Br:⁸¹Br ≈ 1:1 natural abundance) provides a characteristic mass spectrometric signature that facilitates identification and quantification in complex biological matrices. Combined with the >98% purity and Larodan manufacturing origin , this compound can serve as an internal standard or tuning reference for LC-MS/MS methods targeting halogenated or oxygenated fatty acids. The bromine isotopic doublet enables confident discrimination from chlorine-containing or non-halogenated isobaric interferences—a feature absent from the corresponding chloro or non-halogenated octadecanoid analogs.

Application

Selection Property

Validation Focus

Chiral bromohydrin standard for HPLC/SFC method development

Stereochemically defined (12S,13S) configuration

Verify resolution from (12R,13R) enantiomer and oxygenated lipid isomers

Synthetic precursor for heteroatom‑substituted octadecanoids

Bromine leaving group at C12 with adjacent hydroxyl

Nucleophilic displacement reactivity and retention of C13 stereochemistry

Negative control for octadecanoid receptor/enzyme assays

Uncharacterized biological activity; octadecanoid backbone

Confirm absence of TRPV1, PPARγ, or lipoxygenase pathway activation

Mass spectrometry lipidomics standard

Bromine isotopic signature (⁷⁹Br:⁸¹Br ≈ 1:1)

Characteristic MS pattern for halogenated fatty acid identification

• [1] Biosynthesis Chemicals. Product listing: LP-0584 (S,S) and LP-0585 (R,R). Accessed 2025. View Source
• [2] Morris LJ, et al. Chromatographic behaviour of isomeric long-chain aliphatic compounds: I. TLC of oxygenated fatty acid derivatives. J Chromatogr A. 1964;12:321-328. View Source
• [3] Clapp CH, et al. Action of soybean lipoxygenase 1 on 12-iodo-cis-9-octadecenoic acid and 12-bromo-cis-9-octadecenoic acid. Biochemistry. 1995;34(1):264-272. PMID: 7819206. View Source